Cas no 2374-61-0 (Methanesulfonamide,N,N-diethyl-)

Methanesulfonamide, N,N-diethyl- is a sulfonamide derivative characterized by its diethyl substitution on the nitrogen atom. This compound is primarily utilized in organic synthesis and pharmaceutical research due to its role as an intermediate in the preparation of more complex molecules. Its sulfonamide functional group offers stability and reactivity, making it valuable for modifications in drug design and agrochemical applications. The diethyl substitution enhances its lipophilicity, which can influence solubility and bioavailability in developmental compounds. The product is typically handled under standard laboratory conditions, with attention to appropriate safety measures due to its potential reactivity. Its consistent purity and well-defined structure ensure reliable performance in synthetic applications.
Methanesulfonamide,N,N-diethyl- structure
2374-61-0 structure
Product Name:Methanesulfonamide,N,N-diethyl-
CAS No:2374-61-0
MF:C5H13NO2S
MW:151.22722029686
CID:267396
PubChem ID:75411
Update Time:2025-10-29

Methanesulfonamide,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide,N,N-diethyl-
    • N,N-diethylmethanesulfonamide
    • AC1L2OPF
    • AC1Q2ZKE
    • AC1Q6V89
    • CTK8H7495
    • EINECS 219-155-2
    • Methansulfonsaeure-diaethylamid
    • Methansulfonyl-diaethylamin
    • N,N diethyl methanesulfonamide
    • N,N-Diaethyl-methansulfonamid
    • N,N-diethyl-methanesulfonamide
    • N,N-diethylmethanesulphonamide
    • MFCD00091611
    • FT-0742577
    • KSEMETYAQIUBQB-UHFFFAOYSA-N
    • NS00027477
    • Methanesulfonamide, N,N-diethyl-
    • SY251235
    • AC9434
    • XQB6WRX952
    • N, N-diethylmethanesulfonamide
    • CH3SO2N(C2H5)2
    • DTXSID20178412
    • 2374-61-0
    • AKOS003836712
    • CS-0336288
    • SCHEMBL475392
    • DA-43111
    • MDL: MFCD00091611
    • Inchi: 1S/C5H13NO2S/c1-4-6(5-2)9(3,7)8/h4-5H2,1-3H3
    • InChI Key: KSEMETYAQIUBQB-UHFFFAOYSA-N
    • SMILES: S(C)(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 151.06679
  • Monoisotopic Mass: 151.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8A^2
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.085
  • Boiling Point: 206.9°Cat760mmHg
  • Flash Point: 78.9°C
  • Refractive Index: 1.456
  • PSA: 37.38

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Additional information on Methanesulfonamide,N,N-diethyl-

Methanesulfonamide, N,N-Diethyl: A Comprehensive Overview

Methanesulfonamide, N,N-Diethyl (CAS No. 2374-61-0) is a chemical compound that has garnered significant attention in various fields due to its unique properties and versatile applications. This compound, also referred to as diethylsulfamoylmethane, belongs to the class of sulfonamides and is widely recognized for its role in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have further expanded its potential uses, making it a subject of interest for researchers and industry professionals alike.

The structure of Methanesulfonamide, N,N-Diethyl consists of a central methanesulfonamide group with two ethyl substituents attached to the nitrogen atom. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its functional applications. The compound is synthesized through a variety of methods, including nucleophilic substitution reactions and coupling techniques. Recent studies have highlighted the efficiency of microwave-assisted synthesis in producing this compound with high purity and yield.

One of the most notable applications of Methanesulfonamide, N,N-Diethyl is in the field of drug discovery. Its ability to act as a bioisostere for other sulfonamide-containing drugs has made it a valuable tool in medicinal chemistry. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in metabolic pathways. A study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against dipeptidyl peptidase-4 (DPP-4), a target enzyme for treating type 2 diabetes. This finding underscores its potential as a lead compound for developing novel antidiabetic agents.

In addition to its pharmaceutical applications, Methanesulfonamide, N,N-Diethyl has found utility in agrochemicals. Its ability to modulate plant growth hormones has led to its use as a plant growth regulator. Recent experiments have shown that this compound can enhance stress tolerance in crops by modulating abiotic stress responses. This application aligns with the growing demand for sustainable agricultural practices and highlights the compound's role in food security initiatives.

The physical properties of Methanesulfonamide, N,N-Diethyl are equally noteworthy. It is a crystalline solid with a melting point of approximately 115°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Recent advances in analytical chemistry have enabled precise determination of its purity and stability under different conditions.

The environmental impact of Methanesulfonamide, N,N-Diethyl has also been a topic of recent research. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This property is particularly important for its application in agrochemicals and pharmaceuticals, where environmental sustainability is a key concern.

In conclusion, Methanesulfonamide, N,N-Diethyl (CAS No. 2374-61-0) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a promising candidate for future innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.

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